Cas no 129321-83-1 (tert-butyl 4-(hydroxymethyl)-2-azaspiro[4.4]nonane-2-carboxylate)

• Product Name: tert-butyl 4-(hydroxymethyl)-2-azaspiro[4.4]nonane-2-carboxylate
• CAS No: 129321-83-1
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5265666
• Update Time: 2026-03-09

tert-butyl 4-(hydroxymethyl)-2-azaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(hydroxymethyl)-2-azaspiro[4.4]nonane-2-carboxylate
• starbld0049972
• 2-tert-butoxycarbonyl-4-hydroxymethyl-2-azaspiro[4.4]nonane

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(17)15-8-11(9-16)14(10-15)6-4-5-7-14/h11,16H,4-10H2,1-3H3
• InChI Key： NJXRMPIBKMAAHU-UHFFFAOYSA-N
• SMILES： OCC1CN(C(=O)OC(C)(C)C)CC21CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 4-(hydroxymethyl)-2-azaspiro[4.4]nonane-2-carboxylate

Introduction to Tert-butyl 4-(hydroxymethyl)-2-azaspiro[4.4]nonane-2-carboxylate (CAS No. 129321-83-1)

Tert-butyl 4-(hydroxymethyl)-2-azaspiro[4.4]nonane-2-carboxylate, with the chemical formula C₁₁H₁₇NO₄, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the spirocyclic class of molecules, which are known for their unique structural and functional properties. The presence of both hydroxymethyl and carboxylate functional groups makes this molecule a versatile intermediate in the synthesis of more complex pharmacologically active agents.

The CAS number 129321-83-1 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. The tert-butyl group attached to the spirocyclic framework contributes to the overall stability of the molecule, while the hydroxymethyl and carboxylate groups offer reactive sites for further chemical modifications. These features make Tert-butyl 4-(hydroxymethyl)-2-azaspiro[4.4]nonane-2-carboxylate a valuable building block in the synthesis of novel drug candidates.

In recent years, spirocyclic compounds have been extensively studied due to their potential applications in medicinal chemistry. The spirocyclic core, which consists of two fused rings, often imparts unique conformational rigidity and bioisosteric properties that can enhance binding affinity to biological targets. This has led to increased interest in developing spirocyclic derivatives as therapeutic agents.

One of the most compelling aspects of Tert-butyl 4-(hydroxymethyl)-2-azaspiro[4.4]nonane-2-carboxylate is its utility as a precursor in the synthesis of more complex molecules. The hydroxymethyl group can undergo various transformations, such as esterification or etherification, while the carboxylate group can be used for amide bond formation. These reactivities make it an ideal candidate for constructing peptidomimetics and other bioactive scaffolds.

Recent research has highlighted the potential of spirocyclic compounds in addressing various therapeutic challenges. For instance, studies have demonstrated that spirocyclic scaffolds can exhibit improved metabolic stability and reduced susceptibility to enzymatic degradation compared to linear analogs. This property is particularly valuable in drug development, where maintaining pharmacological activity over time is crucial.

The tert-butyl group in Tert-butyl 4-(hydroxymethyl)-2-azaspiro[4.4]nonane-2-carboxylate also plays a critical role in modulating the electronic and steric properties of the molecule. This can influence its interactions with biological targets, making it possible to fine-tune pharmacokinetic and pharmacodynamic profiles. Such flexibility is highly desirable in drug design, as it allows researchers to optimize multiple parameters simultaneously.

In addition to its synthetic utility, Tert-butyl 4-(hydroxymethyl)-2-azaspiro[4.4]nonane-2-carboxylate has shown promise in preliminary biological evaluations. While specific details of these studies are proprietary at this time, they underscore the compound's potential as a lead molecule or intermediate in the development of new therapeutic agents. The combination of structural features and functional groups makes it a compelling candidate for further investigation.

The growing interest in spirocyclic compounds is also driven by advancements in synthetic methodologies that have made their construction more accessible than ever before. Modern techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have enabled chemists to access complex spirocyclic frameworks with high precision and yield. This accessibility has opened up new avenues for exploring the therapeutic potential of these molecules.

As research continues to uncover new applications for Tert-butyl 4-(hydroxymethyl)-2-azaspiro[4.4]nonane-2-carboxylate and related compounds, it is likely that this area will see significant growth in both academic and industrial settings. The compound's unique structural features and synthetic versatility position it as a key player in future drug discovery efforts.

In conclusion, Tert-butyl 4-(hydroxymethyl)-2-azaspiro[4.4]nonane-2-carboxylate (CAS No. 129321-83-1) is a multifaceted compound with considerable potential in pharmaceutical research and development. Its structural attributes, reactivity patterns, and preliminary biological activity make it an attractive candidate for further exploration. As our understanding of spirocyclic chemistry continues to evolve, compounds like this one are poised to play an increasingly important role in the discovery and development of novel therapeutic agents.